N-(3,4-dimethoxyphenyl)-2-((5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[[5-(3-methoxyphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N5O4S/c1-30-18-8-6-7-16(13-18)22-25-26-23(28(22)27-11-4-5-12-27)33-15-21(29)24-17-9-10-19(31-2)20(14-17)32-3/h4-14H,15H2,1-3H3,(H,24,29)
• InChI Key: QNNLJFUOUSFPHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC(=CC=C4)OC)OC
• Molecular Formula: C23H23N5O4S
• Molecular Weight: 465.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H23N5O4S and its molecular weight is 465.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Biological Activity

The complex chemical structure of N-(3,4-dimethoxyphenyl)-2-((5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide offers a versatile scaffold for the synthesis of a variety of heterocyclic compounds with potential biological activities. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized for their anti-inflammatory and analgesic properties. These compounds were tested for cyclooxygenase-1 and cyclooxygenase-2 (COX-1/COX-2) inhibition, showcasing significant analgesic and anti-inflammatory activities, with some displaying higher COX-2 selectivity indices, comparable to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Chemical Structure Analysis and Applications

The chemical structure of related compounds has been determined, revealing insights into their conformation and potential interactions. For instance, the crystal structure of N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide was determined, highlighting the orientation of vanilloid, amide, and dimethylphenyl groups. This structural analysis aids in understanding the molecular basis of the biological activities of such compounds and facilitates the design of new molecules with enhanced activities (Park, Park, Lee, & Kim, 1995).

Radiosynthesis and Imaging Applications

Additionally, the synthesis and application of radio-labeled compounds derived from similar chemical scaffolds have been explored for their potential in medical imaging and studies on metabolism and mode of action. For example, [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET), has been synthesized, offering a tool for in vivo imaging and research on neuroinflammation and neurological diseases (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Polymerization Catalysts

The study of heterocyclic compounds also extends to applications in materials science, such as the development of catalysts for polymerization processes. For example, yttrium complexes derived from related heterocyclic ligands have been investigated for their efficacy as initiators of ε-caprolactone polymerization, showcasing the versatility of these compounds beyond biological applications (Matsuo, Mashima, & Tani, 2001).